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Compound of Interest

6-Bromo-3-chloro-2-
Compound Name:

fluoroiodobenzene
CAS No.: 1820674-47-2
Cat. No.: B2779917

Get Quote

6-Bromo-3-chloro-2-fluoroiodobenzene is a complex, poly-halogenated aromatic compound.

Such molecules are valuable as building blocks and intermediates in medicinal chemistry and
materials science due to the diverse reactivity conferred by the different halogen substituents.
However, this structural complexity also necessitates a cautious and well-informed approach to
its handling.

The toxicological properties of 6-Bromo-3-chloro-2-fluoroiodobenzene have not been
thoroughly investigated.[1][2] However, based on data from similar chemical structures, a
distinct hazard profile can be anticipated. The primary concerns are significant irritation
potential and possible acute toxicity.
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Identifier Value Source

1-Bromo-4-chloro-5-fluoro-2-

UPAC Name iodobenzene

CAS Number 1820674-47-2

Molecular Formula CeH2BrCIFI [3]
Molecular Weight 335.34 g/mol [3]

Anticipated GHS Hazard Classifications (Based on Analogs):
o Skin Corrosion/Irritation, Category 2: Expected to cause skin irritation.[4][5]

o Serious Eye Damage/Eye Irritation, Category 2: Expected to cause serious eye irritation.[5]

[6]7]

o Specific Target Organ Toxicity (Single Exposure), Category 3: May cause respiratory
irritation.[2][5][7]

o Acute Toxicity (Oral, Dermal, Inhalation): Potentially harmful if swallowed, in contact with
skin, or if inhaled.[6]

Section 2: A Proactive Safety Framework: The
Hierarchy of Controls

Effective chemical safety is not merely about personal protective equipment (PPE); it is a
systematic approach to risk mitigation. The hierarchy of controls prioritizes strategies that are
inherently more effective and reliable. This framework must be the foundation of any Standard
Operating Procedure (SOP) involving this compound.
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Hierarchy of Controls for Halogenated Aromatics
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Caption: The Hierarchy of Controls prioritizes risk management strategies.

Section 3: Core Infrastructure for Safe Handling

Engineering Controls: The Primary Barrier

The principal engineering control for this class of chemicals is a properly functioning and
certified chemical fume hood.[6][8] Halogenated organic compounds can have significant vapor

pressures, and dusts from solid forms can be easily inhaled.

o Causality: A fume hood provides a physical barrier and active ventilation, drawing vapors and
particulates away from the user's breathing zone. This is critical for minimizing inhalation
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exposure, which is a primary risk route for respiratory irritation and systemic toxicity.[8][9] All
manipulations, including weighing, transferring, and running reactions, must be performed
within the hood.[6]

Administrative Controls: Codifying Safe Practices

Standard Operating Procedures (SOPs): A detailed, lab-specific SOP must be written and
approved before work begins. This document should incorporate the information from this
guide and, most importantly, the manufacturer's SDS.

Designated Areas: All areas where the compound is stored or handled must be clearly
marked with appropriate hazard warnings.[10] This prevents uninformed personnel from
accidental exposure.

Training: All personnel must be thoroughly trained on the specific hazards of this compound,
the lab's SOP, and emergency procedures before being authorized to handle it.

Section 4: Personal Protective Equipment (PPE) -
The Last Line of Defense

PPE is essential but should never be the sole means of protection. Its effectiveness depends

entirely on proper selection, fit, and use.

Eye and Face Protection: ANSI-approved chemical splash goggles are mandatory.[10][11]
Safety glasses with side shields offer insufficient protection against splashes and vapors.

Skin and Body Protection: A flame-resistant laboratory coat, fully buttoned, is required.[8]
Ensure it has long sleeves. Closed-toe shoes are also mandatory.[8]

Hand Protection: Nitrile gloves are the minimum requirement.[9][10] Given the poly-
halogenated nature of the molecule, which can affect breakthrough times, consider double-
gloving.[10] Always consult the glove manufacturer's compatibility chart. Gloves must be
inspected before each use and removed promptly if contamination is suspected, followed by
thorough hand washing.[10]

Protocol: Donning and Doffing PPE
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Proper sequencing is critical to prevent cross-contamination.

Donning (Putting On):

1. Put on the lab coat and fasten it completely.

2. Put on safety goggles.

3. Wash hands thoroughly.

4. Put on the first pair of gloves.

5. Put on the second pair of gloves, ensuring they go over the cuffs of the lab coat.

Doffing (Taking Off):

1. Remove the outer, more contaminated pair of gloves.

2. Remove the lab coat by folding it inward on itself, avoiding contact with the outer surface.

3. Remove safety goggles.

4. Remove the inner pair of gloves.

5. Wash hands thoroughly with soap and water.[10]

Section 5: Protocols for Routine Handling and

Storage
Handling

Work Area Preparation: Before starting, ensure the fume hood is operational, the sash is at
the appropriate height, and all necessary equipment and spill cleanup materials are within
reach.[9]

Chemical Transfer: Use a spatula for solids or a pipette for liquids. To avoid generating dust,
do not scrape the material. If the compound is a solid, weigh it out onto weighing paper or
into a tared container within the fume hood.
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» General Hygiene: Avoid all personal contact, including inhalation.[12] Do not eat, drink, or
smoke when handling this product.[6][12] Wash hands thoroughly after handling, even after
removing gloves.

Storage

o Container Integrity: Keep the container tightly closed when not in use.[6][7]

e Location: Store in a cool, dry, and well-ventilated area designated for hazardous chemicals.
[6][11] Keep away from direct sunlight and sources of ignition.[11]

o Incompatibilities: Store segregated from strong oxidizing agents and strong acids.[6][10] The
rationale is to prevent exothermic or violent reactions that could lead to a loss of
containment.

Section 6: Emergency Response Procedures

Rapid and correct response during an emergency is critical. All personnel must know the
location of safety showers and eyewash stations.[9]

First Aid Measures
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Exposure Route

Action

Rationale

Skin Contact

Immediately remove all
contaminated clothing while
under an emergency shower.
[13] Flush the affected skin
with copious amounts of water
for at least 15 minutes.[14][15]
If irritation persists, seek

medical attention.

Rapid and prolonged flushing
is essential to remove the
chemical and minimize tissue
damage. Contaminated
clothing can be a continuing

source of exposure.

Eye Contact

Immediately flush eyes with
plenty of water for at least 15
minutes, holding the eyelids
open to ensure thorough
rinsing.[7] Remove contact
lenses if easy to do. Seek

immediate medical attention.

[6]

The eye is extremely sensitive,
and prompt, thorough irrigation
is the most effective way to
prevent or reduce permanent

damage.

Remove the person to fresh air
and keep them comfortable for

breathing.[6][7] If the person

This removes the individual

from the contaminated

Inhalation o atmosphere. Medical attention
feels unwell or has difficulty ) ] ]
) ) ) is crucial as respiratory
breathing, seek immediate o
) ) irritation can progress.
medical attention.
Do NOT induce vomiting.[7] Inducing vomiting can cause
) Rinse the mouth with water. the chemical to be aspirated
Ingestion

Call a physician or poison

control center immediately.[6]

into the lungs, leading to

severe chemical pneumonitis.

Spill Management

The appropriate response to a spill depends on its size and the training of the personnel

involved.
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Chemical Spill Occurs

Is the spill small (<100mL),
contained, and not an
immediate inhalation hazard?

Yes

Are you trained and equipped
to handle the cleanup?

No

es No

MAJOR SPILL
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2. Close doors to confine.
3. Call emergency services.

MINOR SPILL

Follow Incidental Spill
Cleanup Protocol.
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Caption: A decision-making workflow for chemical spill response.

Protocol: Incidental (Minor) Spill Cleanup

This procedure is only for small spills that can be cleaned up in under 10 minutes by trained
personnel.[10]

o Alert & Secure: Alert personnel in the immediate area.[13] Restrict access to the spill zone.

o PPE: Don appropriate PPE, including double nitrile gloves, chemical splash goggles, and a
lab coat.[10]

© 2026 BenchChem. All rights reserved. 8/12 Tech Support


https://www.benchchem.com/product/b2779917/docs?utm_src=pdf-body-img#section-1-compound-profile-and-anticipated-hazard-landscape
https://wpcdn.web.wsu.edu/wp-fais/uploads/sites/2959/2024/08/Halogenated-Solvents_SOP_Template.docx
https://lin-web.clarkson.edu/~skrishna/Chemical_Spill_Procedures.pdf
https://wpcdn.web.wsu.edu/wp-fais/uploads/sites/2959/2024/08/Halogenated-Solvents_SOP_Template.docx
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2779917?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Control Vapors & Ignition: Ensure adequate ventilation (fume hood). Remove all sources of
ignition.[7]

Absorb: Cover the spill with an inert absorbent material like vermiculite, sand, or chemical
absorbent pads, working from the outside in to prevent spreading.[6][14]

Collect: Carefully scoop the absorbed material and place it into a suitable, sealable container
(e.g., a heavy-duty plastic bag or pail).[13][14]

Decontaminate: Wipe down the spill area with a mild detergent and water solution.[13]

Dispose: Label the container as "Hazardous Waste: Spill Debris containing 6-Bromo-3-
chloro-2-fluoroiodobenzene" and dispose of it according to institutional protocols.[14][16]

Section 7: Waste Disposal Considerations

Proper chemical waste management is a legal and ethical responsibility.

Segregation is Key: As a halogenated compound, all waste containing this substance
(including contaminated consumables like gloves and paper towels) must be collected in a
designated "Halogenated Organic Waste" container.[8][9]

o Causality: Halogenated waste requires specific disposal methods, often high-temperature
incineration, and mixing it with non-halogenated waste streams significantly increases
disposal costs and can violate environmental regulations.[16]

Container Management: Waste containers must be kept tightly closed except when adding
waste.[9][16] They must be stored in a designated satellite accumulation area, within
secondary containment, and away from incompatible materials.[10][16]

Labeling: All waste containers must be accurately labeled with a "Hazardous Waste" tag that
lists all chemical constituents and their approximate percentages.[16]
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Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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BE“GHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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